Cas no 13369-81-8 (2-iodo-5-nitro-1H-imidazole)

• Product Name: 2-iodo-5-nitro-1H-imidazole
• CAS No: 13369-81-8
• MF: C₃H₂IN₃O₂
• MW: 238.971352100372
• MDL: MFCD00829810
• CID: 2770826
• PubChem ID: 10868367
• Update Time: 2025-06-07

2-iodo-5-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-iodo-5-nitro-1H-imidazole
• nitroiodoimidazole
• 1H-Imidazole, 2-iodo-4-nitro-
• 1H-Imidazole, 2-iodo-5-nitro-

• MDL： MFCD00829810
• Inchi： 1S/C3H2IN3O2/c4-3-5-1-2(6-3)7(8)9/h1H,(H,5,6)
• InChI Key： JMMWLKHHYDGTLC-UHFFFAOYSA-N
• SMILES： IC1=NC=C([N+](=O)[O-])N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 125
• XLogP3: 0.6
• Topological Polar Surface Area: 74.5

Experimental Properties

• Density: 2.5±0.1 g/cm3
• Boiling Point: 422.0±37.0 °C at 760 mmHg
• Flash Point: 209.0±26.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-iodo-5-nitro-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-iodo-5-nitro-1H-imidazole

Introduction to 2-Iodo-5-Nitro-1H-Imidazole (CAS No. 13369-81-8)

2-Iodo-5-Nitro-1H-Imidazole, with the CAS number 13369-81-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes an imidazole ring substituted with an iodine and a nitro group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The imidazole ring, a fundamental component of 2-Iodo-5-Nitro-1H-Imidazole, is known for its biological activity and is a common moiety in many pharmaceuticals. The presence of the iodine and nitro groups further enhances the compound's reactivity and potential for functionalization. These features make 2-Iodo-5-Nitro-1H-Imidazole an attractive starting material for the development of novel drugs and therapeutic agents.

Recent studies have highlighted the potential of 2-Iodo-5-Nitro-1H-Imidazole in various applications. One notable area of research is its use as a precursor in the synthesis of antiparasitic agents. The nitro group in the molecule can be reduced under anaerobic conditions, generating reactive intermediates that are toxic to parasites. This property has been exploited in the development of drugs targeting parasitic infections, such as those caused by protozoa.

In addition to its antiparasitic applications, 2-Iodo-5-Nitro-1H-Imidazole has shown promise in cancer research. The iodine substituent can be used for radiolabeling, allowing for the tracking and imaging of tumor cells. This makes it a valuable tool in both diagnostic and therapeutic approaches to cancer treatment. The ability to incorporate radioactive isotopes into the molecule enhances its utility in nuclear medicine, where it can be used for targeted therapy and imaging.

The chemical synthesis of 2-Iodo-5-Nitro-1H-Imidazole involves several well-documented methods. One common approach is the nitration of 2-iodoimidazole followed by further functionalization to introduce the nitro group. This process requires careful control of reaction conditions to ensure high yields and purity. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to optimize the production process, making it more efficient and scalable.

The physical properties of 2-Iodo-5-Nitro-1H-Imidazole are also noteworthy. It is a solid at room temperature with a melting point typically reported around 100°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays. Its stability under different conditions has been studied extensively, ensuring its reliability as a reagent in laboratory settings.

In terms of safety, while 2-Iodo-5-Nitro-1H-Imidazole is not classified as a hazardous material, it is important to handle it with care due to its reactivity and potential for forming reactive intermediates. Standard laboratory safety protocols should be followed when working with this compound to ensure the well-being of researchers and maintain laboratory safety.

The future prospects for 2-Iodo-5-Nitro-1H-Imidazole are promising. Ongoing research continues to explore new applications and derivatives of this compound, driven by its unique chemical properties and potential biological activities. As advances in synthetic chemistry and medicinal research progress, it is likely that 2-Iodo-5-Nitro-1H-Imidazole will play an increasingly important role in the development of innovative pharmaceuticals and therapeutic strategies.

In conclusion, 2-Iodo-5-Nitro-1H-Imidazole (CAS No. 13369-81-8) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structure and properties make it a valuable tool for researchers working on drug discovery, antiparasitic agents, cancer therapy, and more. As research continues to uncover new applications, the importance of this compound is likely to grow, contributing to advancements in healthcare and scientific understanding.